Cas no 480-65-9 (4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid)

• Product Name: 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid
• CAS No: 480-65-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00023864
• CID: 329722
• PubChem ID: 95775
• Update Time: 2025-05-21

4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylicacid, 4,6-dimethyl-2-oxo-
• 2,4-dimethyl-6-oxopyran-3-carboxylic acid
• 4,6-Dimethyl-2-oxo-2H-pyran-5-carboxylic acid
• 4,6-dimethyl-5-carboxy-2-oxo-(2H)-pyran
• ISODEHYDRACETIC ACID
• Isodehydroacetic acid
• NSC 34551
• 4,6-Dimethylcoumalic acid
• HMS1646I19
• NSC-34551
• 4,6-dimethyl-2-oxopyran-5-carboxylic acid
• MLS000095971
• BB 0221266
• TS-02271
• EN300-23914
• SMR000031519
• Isodehydracetsaure
• F0918-7095
• SCHEMBL1975589
• MFCD00023864
• NS00031755
• 2,4-dimethyl-6-oxo-pyran-3-carboxylic acid
• NSC 408066
• DTXSID80197386
• FT-0627409
• 2H-Pyran-5-carboxylic acid,6-dimethyl-2-oxo-
• Z166646972
• 480-65-9
• ISODEHYDROACETICACID
• SR-01000390586-1
• 2H-Pyran-5-carboxylic acid, 4,6-dimethyl-2-oxo-
• EINECS 207-554-4
• NSC34551
• 2-Pentenedioic acid, 4-(1-hydroxyethylidene)-3-methyl-, delta-lactone
• NSC-408066
• CHEBI:169987
• SR-01000390586
• AKOS001204263
• NSC408066
• Coumalic acid, 4,6-dimethyl-
• A913976
• Y755M7L6DC
• CHEMBL1892918
• 4,6-Dimethyl-5-formylpyran-2-one
• J-514166
• HMS2452B19
• BBL027895
• STK801794
• DB-051512
• ALBB-021432
• 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid

• MDL： MFCD00023864
• Inchi： 1S/C8H8O4/c1-4-3-6(9)12-5(2)7(4)8(10)11/h3H,1-2H3,(H,10,11)
• InChI Key： QOADIMYPCZMZSG-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1456 (rough estimate)
• Melting Point: 154-156 °C
• Boiling Point: 219.79°C (rough estimate)
• Flash Point: 279.3±27.8 °C
• Refractive Index: 1.4530 (estimate)
• PSA: 67.51000
• LogP: 0.95480
• Solubility: Not determined

4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid

4,6-Dimethyl-2-oxo-2H-pyran-5-carboxylic Acid (CAS No. 480-65-9): A Versatile Building Block in Organic Synthesis

The 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid (CAS 480-65-9) is a highly functionalized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This pyran derivative features a unique combination of a carboxylic acid group and a 2-pyrone scaffold, making it a valuable intermediate for the synthesis of more complex molecules. Its molecular formula, C₈H₈O₄, and distinct structural features contribute to its reactivity and wide range of applications.

In recent years, the demand for heterocyclic compounds like 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a pharmacophore in designing novel anti-inflammatory and antimicrobial agents. The compound's 2-pyrone moiety is known to interact with various biological targets, which aligns with current trends in fragment-based drug design (FBDD). This approach, frequently searched in academic and pharmaceutical circles, emphasizes the use of small, functionalized molecules like this pyran carboxylic acid as starting points for lead optimization.

The synthesis and applications of CAS 480-65-9 have become hot topics in organic chemistry forums and research publications. Many users searching for "pyran-5-carboxylic acid derivatives" or "methyl-substituted 2-pyrone synthesis" are often directed to studies involving this compound. Its versatility is further highlighted by its use in creating fluorescent dyes and organic electronic materials, areas that are currently trending due to the growing interest in sustainable technologies and optoelectronic devices.

From a structural perspective, the 4,6-dimethyl substitution pattern on the pyran ring offers both steric and electronic effects that influence the compound's reactivity. This characteristic makes it particularly useful in multicomponent reactions (MCRs), a popular search term among synthetic chemists looking for efficient methods to build molecular complexity. The carboxylic acid group at the 5-position provides an excellent handle for further derivatization through amidation, esterification, or decarboxylation reactions, which are frequently explored in medicinal chemistry optimization strategies.

In the context of green chemistry - another highly searched topic - 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid has shown promise as a bio-based platform chemical. Researchers are investigating its production from renewable resources and its potential as a safer alternative to petrochemical-derived intermediates. This aligns with current industry trends toward sustainable chemical production and the development of eco-friendly synthetic routes.

The compound's physicochemical properties, including its moderate water solubility (due to the carboxylic acid group) and relatively stable 2-pyrone core, make it suitable for various formulation applications. These characteristics are particularly relevant to formulators searching for "stable heterocyclic acids" or "water-soluble pyrone derivatives." The methyl groups at positions 4 and 6 enhance the compound's lipophilicity, which is an important consideration in drug delivery system design and material science applications.

Recent patent literature reveals growing interest in 480-65-9 as a key intermediate for functional materials. Its incorporation into polymers and dendrimers has shown potential for creating materials with unique optical and electronic properties. This connects with the current surge in searches for "organic semiconductor precursors" and "π-conjugated building blocks," as the scientific community explores alternatives to traditional inorganic materials in electronics.

Analytical chemists studying 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid often focus on its distinctive spectroscopic signatures. The compound shows characteristic IR absorption for both the carbonyl groups (around 1700 cm^-1) and the carboxylic acid moiety (2500-3300 cm^-1), while its NMR spectrum clearly displays the aromatic protons of the pyran ring and the methyl group signals. These features make it a useful model compound for teaching spectral interpretation, a topic frequently searched by chemistry students and early-career researchers.

In conclusion, 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid (CAS 480-65-9) represents a multifaceted compound with broad utility across scientific disciplines. Its unique structural features, combined with current research trends in drug discovery, material science, and green chemistry, ensure its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new applications emerge, this pyran carboxylic acid derivative is likely to remain an important subject of investigation and a valuable tool for chemists worldwide.